Cas no 851810-50-9 (5-(3-fluorophenyl)4-(2-hydroxyethyl)piperazin-1-ylmethyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol)

• Product Name: 5-(3-fluorophenyl)4-(2-hydroxyethyl)piperazin-1-ylmethyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol
• CAS No: 851810-50-9
• MF: C₁₈H₂₂FN₅O₂S
• MW: 391.462985515594
• CID: 6336202
• PubChem ID: 4452972
• Update Time: 2025-10-30

5-(3-fluorophenyl)4-(2-hydroxyethyl)piperazin-1-ylmethyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol Chemical and Physical Properties

Names and Identifiers

• 5-(3-fluorophenyl)4-(2-hydroxyethyl)piperazin-1-ylmethyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol
• 5-[(3-fluorophenyl)-[4-(2-hydroxyethyl)piperazin-1-yl]methyl]-2-methyl-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• SR-01000127691-1
• AKOS024589715
• 5-[(3-fluorophenyl)[4-(2-hydroxyethyl)piperazin-1-yl]methyl]-2-methyl-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol
• CCG-28834
• SR-01000127691
• F0631-0226
• AB00669985-01
• 851810-50-9
• 5-((3-fluorophenyl)(4-(2-hydroxyethyl)piperazin-1-yl)methyl)-2-methylthiazolo[3,2-b][1,2,4]triazol-6-ol

• Inchi： 1S/C18H22FN5O2S/c1-12-20-18-24(21-12)17(26)16(27-18)15(13-3-2-4-14(19)11-13)23-7-5-22(6-8-23)9-10-25/h2-4,11,15,25-26H,5-10H2,1H3
• InChI Key： JYUANOSAHGRZAS-UHFFFAOYSA-N
• SMILES： S1C2=NC(C)=NN2C(=C1C(C1C=CC=C(C=1)F)N1CCN(CCO)CC1)O

Computed Properties

• Exact Mass: 391.14782430g/mol
• Monoisotopic Mass: 391.14782430g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 498
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 105Ų

Additional information on 5-(3-fluorophenyl)4-(2-hydroxyethyl)piperazin-1-ylmethyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol

5-(3-Fluorophenyl)4-(2-Hydroxyethyl)piperazin-1-ylmethyl-2-Methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol: A Multifunctional Scaffold with Promising Therapeutic Potential

5-(3-Fluorophenyl)4-(2-Hydroxyethyl)piperazin-1-ylmethyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol is a complex heterocyclic compound characterized by a unique molecular architecture that combines multiple pharmacophoric elements. This compound, with the CAS number 851810-50-9, represents a novel synthetic platform that integrates a 1,2,4-triazole ring system, a 1,3-thiazole moiety, and a 3-fluorophenyl substituent. The molecular structure also features a 2-hydroxyethyl group attached to a piperazine ring, which is further connected to a 2-methyl substitution. This intricate arrangement of functional groups suggests a multifaceted pharmacological profile that warrants further investigation.

Recent advances in medicinal chemistry have highlighted the importance of hybrid molecules that combine multiple bioactive fragments. The 1,2,4-triazole ring, a well-known pharmacophore, is often employed in the design of antifungal and anti-inflammatory agents due to its ability to interact with target proteins through hydrogen bonding and electrostatic interactions. The 1,3-thiazole moiety, on the other hand, is recognized for its role in modulating enzyme activity and its potential as a scaffold for anti-cancer and anti-viral compounds. The integration of these two heterocyclic systems within the 5-(3-fluorophenyl)4-(2-hydroxyethyl)piperazin-1-ylmethyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol molecule creates a unique structural framework that may enhance its biological activity through synergistic interactions with multiple molecular targets.

The 3-fluorophenyl substituent plays a critical role in the molecular recognition properties of this compound. Fluorine atoms are known to influence the electronic and steric properties of aromatic rings, which can modulate the binding affinity and selectivity of small molecules toward their target proteins. In the context of the 5-(3-fluorophenyl)4-(2-hydroxyethyl)piperazin-1-ylmethyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol structure, the 3-fluorophenyl group may contribute to the molecule's ability to interact with hydrophobic regions of protein targets, thereby enhancing its biological efficacy. This feature is particularly relevant in the development of compounds targeting G protein-coupled receptors (GPCRs) and other membrane-bound proteins.

The 2-hydroxyethyl group attached to the piperazine ring introduces a polar element into the molecular framework. Piperazine derivatives are commonly used in pharmaceutical research due to their ability to act as both hydrogen bond donors and acceptors. The presence of the 2-hydroxyethyl group may further enhance the molecule's solubility and bioavailability, while also enabling additional interactions with biological targets. This aspect is particularly important in the design of compounds for oral administration, where solubility and permeability are critical factors in drug development.

The 2-methyl substitution on the 1,2,4-triazole ring system is a key structural feature that may influence the molecule's metabolic stability and pharmacokinetic profile. Methyl groups are often used in drug design to modulate the hydrophobicity and steric bulk of a molecule, which can impact its ability to cross biological membranes and its overall metabolic fate. In the case of 5-(3-fluorophenyl)4-(2-hydroxyethyl)piperazin-1-ylmethyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol, the 2-methyl group may contribute to the molecule's resistance to enzymatic degradation, thereby extending its half-life in vivo.

Recent studies have demonstrated the potential of hybrid molecules like 5-(3-fluorophenyl)4-(2-hydroxyethyl)piperazin-1-ylmethyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol in the treatment of complex diseases. For instance, the combination of 1,2,4-triazole and 1,3-thiazole scaffolds has been explored in the development of multitarget-directed ligands (MTDLs) for neurodegenerative disorders such as Alzheimer's disease. These compounds are designed to simultaneously target multiple pathological mechanisms, including amyloid-beta aggregation, tau phosphorylation, and neuroinflammation. The unique structural features of 5-(3-fluorophenyl)4-(2-hydroxyethyl)piperazin-1-ylmethyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol may make it a promising candidate for such applications.

Another area of interest is the potential of this compound in the treatment of infectious diseases. The 1,2,4-triazole ring system is known for its antifungal properties, while the 1,3-thiazole moiety has been implicated in the inhibition of viral replication. The integration of these two pharmacophores within 5-(3-fluorophenyl)4-(2-hydroxyethyl)piperazin-1-ylmethyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol may enable it to target multiple pathogens simultaneously, which is particularly relevant in the context of emerging drug-resistant infections.

From a synthetic perspective, the preparation of 5-(3-fluorophenyl)4-(2-hydroxyethyl)piperazin-1-ylmethyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol involves a multi-step process that requires precise control of reaction conditions and stereochemistry. The synthesis of such complex molecules often involves the use of advanced organic transformation techniques, including click chemistry and catalytic asymmetric synthesis. These methods enable the efficient construction of the desired molecular framework while minimizing the formation of byproducts.

Despite its promising therapeutic potential, the development of 5-(3-fluorophenyl)4-(2-hydroxyethyl)piperazin-1-ylmethyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol is still in its early stages. Further research is needed to elucidate its exact mechanism of action, optimize its pharmacological profile, and evaluate its safety and efficacy in preclinical models. The discovery of this compound highlights the importance of exploring hybrid scaffolds in the search for novel therapeutics, as they offer a unique opportunity to combine the advantages of multiple pharmacophores into a single molecular entity.

In conclusion, 5-(3-fluorophenyl)4-(2-hydroxyethyl)piperazin-1-ylmethyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol represents a fascinating example of how the integration of multiple heterocyclic systems can lead to the development of multifunctional compounds with broad therapeutic potential. Its unique molecular architecture, which combines the 1,2,4-triazole, 1,3-thiazole, 3-fluorophenyl, 2-hydroxyethyl, and 2-methyl elements, positions it as a promising candidate for further investigation in the fields of pharmacology and medicinal chemistry.